Cas no 1805149-15-8 (4-(Difluoromethyl)-3-methoxy-6-nitropyridine-2-carboxaldehyde)

• Product Name: 4-(Difluoromethyl)-3-methoxy-6-nitropyridine-2-carboxaldehyde
• CAS No: 1805149-15-8
• MF: C₈H₆F₂N₂O₄
• MW: 232.141048908234
• CID: 4897118
• Update Time: 2025-10-28

4-(Difluoromethyl)-3-methoxy-6-nitropyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-3-methoxy-6-nitropyridine-2-carboxaldehyde

• Inchi： 1S/C8H6F2N2O4/c1-16-7-4(8(9)10)2-6(12(14)15)11-5(7)3-13/h2-3,8H,1H3
• InChI Key： QJVNEVGWTDGVCN-UHFFFAOYSA-N
• SMILES： FC(C1C=C([N+](=O)[O-])N=C(C=O)C=1OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 271
• XLogP3: 1.4
• Topological Polar Surface Area: 85

Additional information on 4-(Difluoromethyl)-3-methoxy-6-nitropyridine-2-carboxaldehyde

Introduction to 4-(Difluoromethyl)-3-methoxy-6-nitropyridine-2-carboxaldehyde (CAS No. 1805149-15-8) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

4-(Difluoromethyl)-3-methoxy-6-nitropyridine-2-carboxaldehyde, identified by its CAS number 1805149-15-8, is a structurally intriguing heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its versatile pharmacophoric features. This compound belongs to the nitropyridine class, which is well-documented for its broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of a difluoromethyl group and a methoxy substituent in the pyridine core enhances its chemical reactivity and biological potency, making it a valuable scaffold for drug discovery and synthetic chemistry.

The nitropyridine-2-carboxaldehyde moiety in this compound serves as a crucial functional group, enabling diverse chemical transformations such as condensation reactions with amino acids or hydrazines to form Schiff bases, or participation in Pechmann condensation reactions to yield pyridine derivatives. These reactivities are particularly useful in designing novel bioactive molecules with tailored pharmacological profiles. Recent advancements in synthetic methodologies have further expanded the utility of this compound, allowing for rapid access to structurally diverse analogs through modular synthetic strategies.

In the realm of medicinal chemistry, 4-(Difluoromethyl)-3-methoxy-6-nitropyridine-2-carboxaldehyde has been explored as a key intermediate in the synthesis of kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer therapy. The difluoromethyl group is known to improve metabolic stability and binding affinity, while the nitro group can modulate electronic properties and enhance bioavailability. Preliminary studies have demonstrated that derivatives of this compound exhibit inhibitory activity against various kinases, suggesting potential therapeutic applications in oncology.

Moreover, the methoxy substituent contributes to the compound's solubility and lipophilicity balance, which are critical factors in drug formulation and delivery. This feature makes it an attractive candidate for further development into orally bioavailable drugs. Computational modeling studies have also highlighted the favorable interactions of this scaffold with biological targets, providing insights into its binding mode and potential drug-like properties.

Recent research has further elucidated the role of nitropyridines in modulating immune responses, with 4-(Difluoromethyl)-3-methoxy-6-nitropyridine-2-carboxaldehyde showing promise as an immunomodulatory agent. The nitro group can undergo reduction to form nitroso intermediates, which are known to influence signaling pathways involved in inflammation and immune cell activation. This property has opened new avenues for exploring its potential in treating autoimmune diseases and chronic inflammatory conditions.

The synthetic accessibility of this compound has also been leveraged in the development of probes for biochemical assays. Its aldehyde functionality allows for easy conjugation with biomolecules such as peptides or proteins, enabling the design of targeted imaging agents or biosensors. Such applications are particularly relevant in diagnostic medicine, where high-affinity probes are essential for detecting biomarkers associated with diseases.

Looking ahead, the future of 4-(Difluoromethyl)-3-methoxy-6-nitropyridine-2-carboxaldehyde lies in its integration into multi-target drug discovery programs. By combining it with other pharmacophores or exploring structure-activity relationships (SAR), researchers aim to develop next-generation therapeutics with enhanced efficacy and reduced side effects. The growing interest in heterocyclic compounds underscores their importance as building blocks in modern drug design, and this compound exemplifies their potential through its unique structural features and biological relevance.

In conclusion, 4-(Difluoromethyl)-3-methoxy-6-nitropyridine-2-carboxaldehyde (CAS No. 1805149-15-8) represents a compelling example of how structural modifications can enhance biological activity and therapeutic potential. Its role as a versatile intermediate in medicinal chemistry, coupled with emerging applications in chemical biology and diagnostics, positions it as a cornerstone compound for future research endeavors. As synthetic methodologies continue to evolve, the exploration of this scaffold will undoubtedly yield novel insights into disease mechanisms and innovative solutions for treating complex disorders.